N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)cinnamamide

• IUPAC Name: (E)-N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C24H20N2OS2/c27-21(15-14-16-8-2-1-3-9-16)26-24-22(17-10-4-6-12-19(17)28-24)23-25-18-11-5-7-13-20(18)29-23/h1-3,5,7-9,11,13-15H,4,6,10,12H2,(H,26,27)/b15-14+
• InChI Key: XUVHJTWMOXCILI-CCEZHUSRSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C=CC3=CC=CC=C3)C4=NC5=CC=CC=C5S4
• Isomeric SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)/C=C/C3=CC=CC=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C24H20N2OS2
• Molecular Weight: 416.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)cinnamamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as BT-CIC and has a molecular weight of 421.56 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

A study by Sabnis and Rangnekar (1990) discussed the efficient synthesis of related benzo[b]thiophen-2-yl compounds. The study explored the synthesis of 2-N-(benzo[b]thiophen-2-yl)benzo and heterofused-1,2,3-triazoles, emphasizing the importance of specific synthetic pathways in the development of such compounds (Sabnis & Rangnekar, 1990).

Structural Characterization

Sagar et al. (2018) conducted a study on closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides, which are structurally similar to the chemical of interest. This research provided insights into the molecular conformations and modes of supramolecular aggregation of these compounds, highlighting the complexity of their structural properties (Sagar et al., 2018).

Antitumor Activity

Shams et al. (2010) explored the antitumor potential of compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, indicating the relevance of such compounds in cancer research. The study highlighted the synthesis of various heterocyclic derivatives and their subsequent evaluation for antiproliferative activity, demonstrating significant inhibitory effects on human cancer cell lines (Shams et al., 2010).

Crystal Structure Analysis

Wang et al. (2014) conducted a study on N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide, a compound closely related to the subject of interest. This research detailed the synthesis and crystal structure analysis, contributing to the understanding of the chemical and physical properties of such compounds (Wang et al., 2014).

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase (COX) enzymes . COX enzymes are crucial for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of thromboxane, prostaglandins, and prostacyclin .

Biochemical Pathways

The inhibition of COX enzymes affects the arachidonic acid pathway . This pathway is responsible for the production of pro-inflammatory mediators. By inhibiting COX enzymes, the compound reduces the production of these mediators, thereby exerting an anti-inflammatory effect .

Result of Action

The compound’s action results in a significant anti-inflammatory effect . Specifically, it has been shown to inhibit albumin denaturation . The compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties demonstrated excellent COX-2 SI values and even showed 78.28% and 69.64% inhibition of albumin denaturation .